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Compound of Interest

Compound Name: Dimetridazole-d3

Cat. No.: B135274 Get Quote

Introduction

Dimetridazole (DMZ) is a nitroimidazole drug historically used in veterinary medicine to treat

and prevent protozoal infections in poultry, such as histomoniasis (blackhead disease) in

turkeys.[1][2] Due to concerns about its potential carcinogenic effects, its use in food-producing

animals has been banned or restricted in many countries.[2][3] Consequently, sensitive and

reliable analytical methods are required to monitor for DMZ residues in poultry products to

ensure food safety. Dimetridazole-d3 (DMZ-d3) is a deuterated analog of DMZ and is the

preferred internal standard for quantitative analysis due to its similar chemical and physical

properties to the analyte, which helps to correct for variations during sample preparation and

analysis. This document provides detailed application notes and protocols for the analysis of

DMZ residues in poultry tissues and eggs using DMZ-d3 as an internal standard, primarily by

liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantitative Data Summary

The following tables summarize the quantitative data from various validated methods for the

determination of Dimetridazole in poultry.

Table 1: Method Performance Characteristics for Dimetridazole (DMZ) and its Metabolite

HMMNI
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Paramete
r

Matrix
Concentr
ation
Range

Recovery
(%)

Intra-day
RSD (%)

Inter-day
RSD (%)

Referenc
e

Linearity

(r²)

Tissues

and Egg

1 - 100

ng/g
- - - [2][4]

LOD
Tissues

and Egg
0.5 ng/g - - - [4]

LOQ
Tissues

and Egg
1.0 ng/g - - - [4]

Recovery
Tissues

and Egg
-

84.90 -

103.01
< 10 < 15 [4]

Table 2: Recovery Data for Dimetridazole (DMZ) using Deuteriated DMZ as Internal Standard

Matrix
Spiked
Level (ng/g)

Internal
Standard
Corrected
Recovery
(%)

RSD (%)
Absolute
Recovery
(%)

Reference

Liver 5 93 - 102 1.2 - 7.7 ~80 [1][5]

Liver 10 93 - 102 1.2 - 7.7 ~80 [1][5]

Liver 20 93 - 102 1.2 - 7.7 ~80 [1][5]

Muscle 5 93 - 102 1.2 - 7.7 ~80 [1][5]

Eggs 5 93 - 102 1.2 - 7.7 ~80 [1][5]

Table 3: HPLC Method Performance for Dimetridazole and Metronidazole
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Matrix
Spiked
Level (ng/g)

Average
Recovery
(%)

Coefficient
of Variation
(%)

Detection
Limit

Reference

Muscle, Liver,

Eggs
10 82 - 94 < 10 2 ng/g [6]

Muscle, Liver,

Eggs
20 82 - 94 < 10 2 ng/g [6]

Serum - - - 5 ng/mL [6]

Experimental Protocols
This section details the methodologies for the analysis of Dimetridazole residues in poultry,

incorporating Dimetridazole-d3 as an internal standard.

Protocol 1: LC-MS/MS Analysis of Dimetridazole and its
Metabolite HMMNI in Poultry Tissues and Eggs
This protocol is based on a high-performance liquid chromatography-tandem mass

spectrometry (HPLC-MS/MS) method.[2][4]

1. Materials and Reagents

Dimetridazole (DMZ) standard

Dimetridazole-d3 (DMZ-d3) internal standard

2-hydroxymethyl-1-methyl-5-nitroimidazole (HMMNI) standard

Ethyl acetate (HPLC grade)

Formic acid (LC-MS grade)

n-Hexane (HPLC grade)

Methanol (LC-MS grade)
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Ammonia solution

Water (LC-MS grade)

MCX solid-phase extraction (SPE) cartridges

0.22 µm syringe filters

2. Sample Preparation

Tissue Samples (Muscle, Liver, Kidney, Sebum):

Weigh 2.0 g of homogenized tissue into a 15 mL centrifuge tube.

Spike with an appropriate amount of DMZ-d3 internal standard solution.

Add 10 mL of ethyl acetate.

Vortex and oscillate for 10 minutes.

Centrifuge at 8,000 rpm for 5 minutes at 4°C.

Collect the supernatant. Repeat the extraction process and combine the supernatants.

Evaporate the combined supernatant to dryness under a stream of nitrogen.

Re-dissolve the residue in 3 mL of water containing 0.1% formic acid.

Add 5 mL of n-hexane, vortex, and centrifuge.

Collect the lower aqueous layer for SPE cleanup.

Egg Samples:

Weigh 4.0 g of homogenized egg into a 15 mL centrifuge tube.

Spike with DMZ-d3 internal standard.

Follow steps 3-7 as for tissue samples.
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Re-dissolve the residue in 1 mL of the initial mobile phase.

Add 5 mL of n-hexane, vortex, and centrifuge.

Collect the lower layer for analysis.

3. Solid-Phase Extraction (SPE) Cleanup (for Tissue Extracts)

Condition an MCX SPE cartridge.

Load the aqueous extract from the tissue sample preparation.

Wash the cartridge.

Elute the analytes with methanol containing 5% ammonia.

Evaporate the eluate to dryness with nitrogen.

Reconstitute the residue in 1 mL of the initial mobile phase.

Filter through a 0.22 µm membrane prior to HPLC-MS/MS analysis.

4. LC-MS/MS Conditions

Liquid Chromatography:

Column: C18 analytical column (e.g., 100 mm × 2.1 mm, 1.7 µm).[7]

Mobile Phase: A gradient of water with 2 mM ammonium acetate and methanol.[7]

Flow Rate: 0.35 mL/min.[7]

Column Temperature: 45°C.[7]

Mass Spectrometry:

Ionization Mode: Positive electrospray ionization (ESI+).

Monitoring: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM).
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Ions to Monitor: For DMZ, the [M+H]+ ion is at m/z 142, and for DMZ-d3, it is at m/z 145.

[1][5]

Protocol 2: GC-ECNI-MS Analysis of Dimetridazole in
Poultry Tissues
This protocol utilizes gas chromatography with electron capture negative ionization mass

spectrometry.[3]

1. Materials and Reagents

Dimetridazole (DMZ) standard

Dimetridazole-d3 (DMZ-d3) internal standard

Secnidazole (SNZ) internal standard

Toluene

n-Hexane

Amine solid-phase extraction (SPE) columns

N,O-Bis(trimethylsilyl)acetamide (BSA) for derivatization

2. Sample Preparation

Homogenize the poultry tissue sample.

Add DMZ-d3 and SNZ as internal standards.

Extract with toluene.

Mix the organic extract with n-hexane.

3. Solid-Phase Extraction (SPE) Cleanup

Apply the extract to an amine SPE column.
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Elute the analytes.

4. Derivatization and GC-MS Analysis

Derivatize the extract with BSA.

Analyze using GC-ECNI-MS.

Visualizations
The following diagrams illustrate the experimental workflows.
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Caption: Workflow for LC-MS/MS analysis of Dimetridazole in poultry.
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Caption: Workflow for GC-ECNI-MS analysis of Dimetridazole in poultry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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